Cas no 954634-58-3 (N-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-2,4,6-trimethylbenzene-1-sulfonamide)

• Product Name: N-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-2,4,6-trimethylbenzene-1-sulfonamide
• CAS No: 954634-58-3
• MF: C₂₁H₂₄N₂O₅S
• MW: 416.490664482117
• CID: 6214790
• PubChem ID: 16919803
• Update Time: 2025-06-25

N-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-2,4,6-trimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-2,4,6-trimethylbenzene-1-sulfonamide
• N-((1-(benzo[d][1,3]dioxol-5-yl)-5-oxopyrrolidin-3-yl)methyl)-2,4,6-trimethylbenzenesulfonamide
• F2371-0254
• N-[[1-(1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-yl]methyl]-2,4,6-trimethylbenzenesulfonamide
• AKOS024643886
• 954634-58-3
• N-{[1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-yl]methyl}-2,4,6-trimethylbenzene-1-sulfonamide

• Inchi： 1S/C21H24N2O5S/c1-13-6-14(2)21(15(3)7-13)29(25,26)22-10-16-8-20(24)23(11-16)17-4-5-18-19(9-17)28-12-27-18/h4-7,9,16,22H,8,10-12H2,1-3H3
• InChI Key： NGZAZAXYGUGNON-UHFFFAOYSA-N
• SMILES： S(C1C(C)=CC(C)=CC=1C)(NCC1CC(N(C2=CC=C3C(=C2)OCO3)C1)=O)(=O)=O

Computed Properties

• Exact Mass: 416.14059304g/mol
• Monoisotopic Mass: 416.14059304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 696
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 93.3Ų

Additional information on N-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-2,4,6-trimethylbenzene-1-sulfonamide

Recent Advances in the Study of N-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-2,4,6-trimethylbenzene-1-sulfonamide (CAS: 954634-58-3)

The compound N-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-2,4,6-trimethylbenzene-1-sulfonamide (CAS: 954634-58-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and pharmacological properties.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and neurodegenerative diseases. The benzodioxole and sulfonamide moieties in its structure are believed to contribute to its high binding affinity and selectivity towards target proteins. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the molecular interactions between this compound and its biological targets, providing valuable insights for drug design.

In vitro and in vivo experiments have demonstrated promising results, with the compound showing efficacy in reducing oxidative stress and modulating key signaling pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound exhibited neuroprotective effects in a mouse model of Parkinson's disease, suggesting its potential as a therapeutic agent for neurodegenerative disorders. Additionally, its pharmacokinetic profile, including bioavailability and metabolic stability, has been evaluated to assess its suitability for further development.

Despite these advancements, challenges remain in optimizing the compound's solubility and minimizing off-target effects. Ongoing research is exploring structural modifications to enhance its therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. This brief underscores the importance of continued investigation into the pharmacological potential of N-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-2,4,6-trimethylbenzene-1-sulfonamide, which holds promise for addressing unmet medical needs.